Cas no 1259477-68-3 (2-Amino-3-(perfluorophenyl)-6-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-3-(perfluorophenyl)-6-(trifluoromethyl)pyridine
• CAS No: 1259477-68-3
• MF: C₁₂H₄F₈N₂
• MW: 328.16079044342
• CID: 4929541
• Update Time: 2025-05-23

2-Amino-3-(perfluorophenyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(perfluorophenyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4F8N2/c13-6-5(7(14)9(16)10(17)8(6)15)3-1-2-4(12(18,19)20)22-11(3)21/h1-2H,(H2,21,22)
• InChI Key： URDSLERORJSTEX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1=CC=C(C(F)(F)F)N=C1N)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 376
• XLogP3: 3.6
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-(perfluorophenyl)-6-(trifluoromethyl)pyridine

2-Amino-3-(Perfluorophenyl)-6-(Trifluoromethyl)Pyridine: A Comprehensive Overview

The compound 2-Amino-3-(Perfluorophenyl)-6-(Trifluoromethyl)Pyridine, identified by the CAS number 1259477-68-3, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an amino group, a perfluorophenyl moiety, and a trifluoromethyl group attached to a pyridine ring. The combination of these functional groups imparts distinctive electronic and physical properties to the molecule, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of optoelectronics. The presence of the perfluorophenyl group enhances the molecule's stability and electronic characteristics, while the trifluoromethyl group contributes to its solubility and reactivity. These properties make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other electronic devices. Researchers have demonstrated that incorporating this compound into OLED structures can significantly improve device efficiency and longevity, paving the way for its commercialization in next-generation displays.

In addition to its electronic applications, 2-Amino-3-(Perfluorophenyl)-6-(Trifluoromethyl)Pyridine has also shown potential in medicinal chemistry. The amino group facilitates hydrogen bonding, which is crucial for drug design, while the fluorinated groups enhance bioavailability and metabolic stability. Recent experiments have indicated that this compound could serve as a lead molecule for developing novel pharmaceutical agents targeting specific biological pathways. Its ability to interact with proteins and enzymes makes it a valuable tool in drug discovery programs.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include nucleophilic substitution reactions and fluorination processes, which are critical for constructing the perfluorophenyl and trifluoromethyl groups. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process, making it more efficient and environmentally friendly.

From an environmental perspective, the stability of 2-Amino-3-(Perfluorophenyl)-6-(Trifluoromethyl)Pyridine is a significant advantage. Its resistance to degradation under normal conditions ensures minimal environmental impact during its lifecycle. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, 2-Amino-3-(Perfluorophenyl)-6-(Trifluoromethyl)Pyridine represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure and properties continue to inspire innovative research directions, positioning it as a key player in the development of advanced technologies. As ongoing studies uncover new possibilities for this compound, its role in shaping future advancements in chemistry and materials science is expected to grow significantly.